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Compound of Interest

Compound Name: 2-Acetyl-3-methylpyrazine

Cat. No.: B1328917 Get Quote

Essential Safety and Handling Guide for 2-
Acetyl-3-methylpyrazine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Acetyl-3-methylpyrazine in a laboratory setting. Adherence to

these guidelines is critical for ensuring personal safety and maintaining a compliant operational

environment.

Hazard Identification and Safety Data
2-Acetyl-3-methylpyrazine is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1] It is imperative to handle this chemical with appropriate care and full understanding

of its potential hazards.

Key Safety Information:
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Property Data Source

CAS Number 23787-80-6 [1]

Molecular Formula C7H8N2O [1]

Physical State
Liquid (Light yellow to yellow-

orange)
[2][3]

Flash Point 80 °C (176 °F) - closed cup [4]

Hazard Statements

H227: Combustible liquid.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1]

Signal Word Warning [2][4]

Personal Protective Equipment (PPE) Protocol
The selection and use of appropriate PPE is the first line of defense against exposure. All

personnel must be trained in the proper use and disposal of PPE.

Mandatory PPE includes:

Eye and Face Protection: Wear chemical safety goggles or glasses with side-shields.[1] A

face shield may be required for splash hazards.

Hand Protection: Wear protective gloves. Nitrile gloves are a common choice, but it is

essential to consult the glove manufacturer's compatibility chart.

Body Protection: A flame-resistant lab coat should be worn.[1] Ensure it is fully buttoned.

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood. If exposure limits are exceeded or irritation is experienced, a NIOSH/MSHA-approved

respirator with organic vapor cartridges should be worn.
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Proper handling and storage procedures are crucial to prevent accidents and maintain the

integrity of the chemical.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible. Have a chemical spill kit appropriate for combustible liquids nearby.

Ventilation: Always handle 2-Acetyl-3-methylpyrazine in a well-ventilated area. A certified

laboratory chemical fume hood is the recommended engineering control.

Avoiding Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot

surfaces. No smoking is permitted in the handling area.[1][2]

Transferring: When transferring the liquid, do so carefully to avoid splashes. For larger

quantities, ensure proper bonding and grounding to prevent static discharge.

Personal Hygiene: Wash hands thoroughly after handling the chemical. Do not eat, drink, or

smoke in the work area.

Storage Requirements:

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

metals.[2]

The storage area should be secure and away from sources of heat or direct sunlight.

Spill Management and Decontamination
In the event of a spill, a prompt and informed response is critical to mitigate hazards.

Spill Response Protocol:

Immediate Actions:

Alert personnel in the immediate vicinity.
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If the spill is large or in a poorly ventilated area, evacuate the lab.

Eliminate all ignition sources.

Assess the Spill: Determine the extent of the spill and whether it can be safely managed by

laboratory personnel. For large spills, contact your institution's emergency response team.

Containment and Cleanup:

For small spills, contain the liquid with an inert, dry material such as vermiculite, dry sand,

or earth.

Do not use combustible materials, such as paper towels, to absorb the initial spill.

Once absorbed, scoop the material into a suitable, labeled container for hazardous waste

disposal.

Decontamination:

After the absorbed material is removed, decontaminate the spill area. Wash the surface

with soap and plenty of water.

Collect all cleanup materials, including contaminated gloves and absorbent pads, and

place them in a sealed, labeled container for hazardous waste disposal.

Disposal Plan
All waste containing 2-Acetyl-3-methylpyrazine must be treated as hazardous waste.

Improper disposal can harm the environment and is a regulatory violation.

Waste Disposal Workflow:

Waste Collection:

Collect all waste, including unused chemical, contaminated materials from spills, and

empty containers, in a designated hazardous waste container.
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The container must be compatible with the chemical, clearly labeled as "Hazardous

Waste," and list all contents.[1]

Container Management:

Keep the waste container tightly sealed when not in use.

Store the waste container in a designated satellite accumulation area within the laboratory.

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's environmental health

and safety department or a licensed hazardous waste disposal contractor.

Do not pour 2-Acetyl-3-methylpyrazine down the drain or dispose of it with regular trash.

[2]

Workflow Diagrams
Personal Protective Equipment (PPE) Selection Workflow:
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Start: Handling 2-Acetyl-3-methylpyrazine

Task Assessment:
- Small quantity transfer?
- Potential for splashing?

Standard PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

 Standard Task

Enhanced PPE:
- Face Shield

- Chemical-resistant Apron

 Splash Potential

Is ventilation adequate?
(e.g., in fume hood)

Wear NIOSH-approved
respirator with organic

vapor cartridges

 No

Proceed with Task

 Yes
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Waste Generation:
- Unused Chemical

- Contaminated Materials
- Empty Containers

Collect in a designated,
compatible hazardous

waste container

Label Container:
- 'Hazardous Waste'

- '2-Acetyl-3-methylpyrazine'
- List all constituents

Store sealed container in
a designated satellite

accumulation area

Request waste pickup from
Environmental Health & Safety

or licensed contractor

Waste Disposed of
in Compliance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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